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Chlorothalonil Properties & CSIA Applications

Aspect Details & Applications

Chemical Identity Tetrachloroisophthalonitrile (CsClaNz2); Broad-spectrum organochlorine
fungicide [1] [2]

Key Chemical Low water solubility (0.6—0.8 mg/L); High stability at pH <7; Vapor pressure:
Properties 7.63x107> Pa at 25°C [2]

Primary CSIA Tracking in-situ degradation and transformation pathways in the environment
Application [3][4]

CSIA Elements Carbon (613C) and Chlorine (83’Cl) isotope ratios are most relevant [3] [4]
Challenges Low environmental concentrations (ng/L) require preconcentration; Complex

metabolite interference [5]

CSIA Protocol for Chlorothalonil in Water Samples

This protocol outlines the procedure for determining carbon and chlorine isotope ratios of Chlorothalonil in

surface and groundwater, optimized from recent methodological advances [5] [6] [4].
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Sample Collection & Preservation

e Container: Use amber glass bottles to prevent photodegradation.
¢ Preservation: Adjust sample pH to ~7 with phosphoric acid to enhance stability [2]. Store at 4°C and
extract within 48 hours.

In-Situ Preconcentration using Passive Sampling

e Sampler Type: Polar Organic Chemical Integrative Sampler (POCIS) with Oasis HLB sorbent.

e Membrane Selection: Use 8 ym polyethersulfone (PES) membranes. Compared to standard 0.1
Um membranes, this increases chlorothalonil accumulation rate by approximately 3.0-fold,
significantly reducing deployment time [5].

e Deployment: Deploy samplers for 14-30 days in flowing water. Retrieve, rinse with purified water,
and disassemble. Transfer the sorbent to a glass vial for extraction [5].

Laboratory Extraction & Clean-up

e Extraction: For POCIS sorbent or 1-L water samples (if using direct extraction), use 1% formic acid
in acetonitrile as the extraction solvent [6].

¢ Salting Out: Use original QUEChERS salts (4g MgSOa, 1g NaCl) for phase separation [6].

e Clean-up: Employ dispersive Solid-Phase Extraction (d-SPE) with 150 mg PSA and 150 mg C18. Do
not use graphitized carbon black (GCB) as it may adsorb chlorothalonil [6].

e Concentration: Gently evaporate the extract under a purified nitrogen stream at 30°C and
reconstitute in 100 pL of ethyl acetate for GC analysis.

Instrumental Analysis: GC-C-IRMS

e GC Column: DB-5MS Ul (30 m x 0.25 mm, 0.25 pm) [6].

e Carrier Gas: Helium, constant flow of 1.5 mL/min.

e Temperature Program: 60°C (1 min hold), ramp at 25°C/min to 180°C, then at 10°C/min to 280°C (5
min hold).

e Combustion Interface: Reactor temperature maintained at 1000°C for complete conversion to COx.

¢ IRMS: Measure ion intensities for m/z 44, 45, 46 for 313C. For &3’Cl, the current analytical challenge
requires specialized methods like GC-MC-ICP-MS or continuous-flow IRMS, which are not yet routine

[4].
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Quality Control & Assurance

¢ Isotopic Integrity: Check with laboratory standards. The method should not induce an isotopic shift
>+0.5%o for &13C [5].

¢ Recovery Check: Spike samples with a known internal standard (e.g., Metolachlor-d6) before
extraction. Mean recovery should be 70-120% [6].

This experimental workflow for analyzing chlorothalonil in water samples from collection to instrumental

analysis can be visualized as follows:
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Chlorothalonil CSIA Experimental Workflow
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Data Interpretation & Degradation Pathway Analysis

Once accurate isotope data is obtained, interpreting the results is crucial for understanding chlorothalonil's

environmental fate.

¢ Quantifying Degradation with the Rayleigh Equation: The extent of biodegradation is calculated

using the Rayleigh distillation model:

Click to download full resolution via product page

Where C_t and C_0 are concentrations at time t and zero, R_t and R_0 are corresponding isotope

ratios, and « is the enrichment factor [4].

o Isotope Enrichment Factors (g): The following table summarizes enrichment factors for different

chlorothalonil degradation pathways, which are key for interpreting CSIA data and identifying active

processes [3]:

Degradation € chlorine o
€ carbon (%o) AKIEcarbon Implication for CSIA
Process (%o)
Direct Photolysis  Not yet determined for Not yet — Potential for pathway
Chlorothalonil determined identification
Indirect Not yet determined for Not yet — Different € value vs.
Photolysis Chlorothalonil determined direct photolysis
Hydrolysis Not yet determined for Not yet — —
(Alkaline) Chlorothalonil determined
Biodegradation Not yet determined for Not yet — Primary application for
Chlorothalonil determined field studies

Note: While CSIA is a powerful tool for chlorothalonil, specific enrichment factors (e¢) for its major

transformation pathways are not yet available in the current literature and represent a critical data gap for

future research. The table structure is provided as a guide for reporting results once experimental data is

obtained.
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¢ Dual Isotope Plots for Pathway Identification: Plotting 33C versus 83/Cl can differentiate between
transformation pathways. Different degradation mechanisms (e.g., hydrolytic vs. reductive
dechlorination) produce distinct slopes (/) on a dual-isotope plot, serving as a diagnostic tool [4].

The conceptual process of interpreting isotope data to distinguish between different environmental fate

processes is shown below:

(6130 & 637Cl Raw Data)

Calculate A (Lambda)
Slope from Dual-Isotope Plot

Compare A with
Reference Values

Pathway 1 Identified Pathway 2 Identified
(e.g., Hydrolysis) (e.g., Biodegradation)

Apply Rayleigh Model
to Quantify Extent of Degradation (f)
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Interpreting CSIA Data to Identify Degradation Pathways

Application Notes & Troubleshooting
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e Matrix Effects: lon suppression can occur in GC-MS/MS analysis. Use isotope-labeled internal
standards for correction. Matrix effects can vary; for instance, brown rice shows a 21.4% signal
enhancement, while other commodities typically show suppression [6].

¢ Analyte Stability: Chlorothalonil degrades at high temperatures and in alkaline conditions (pH =9).
Ensure samples are kept at neutral pH and avoid excessive heating during concentration [2].

e Chlorine CSIA Challenges: CI-CSIA is not yet routine. The main hurdles are achieving sufficient
analyte mass for measurement and the lack of a universally accepted chlorinated benzene standard

for calibration [4].

Future Perspectives

Future work should focus on establishing a comprehensive library of chlorine and carbon enrichment factors
(e) for chlorothalonil's major transformation pathways. Furthermore, addressing the analytical challenges of
CI-CSIA will be key to unlocking its full potential for tracking the fate of this persistent fungicide in the

environment [3] [4].

Need Custom Synthesis?
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[https://www.smolecule.com/products/b12876853#compound-specific-isotope-analysis-csia-

chlorothalonil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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